Cas no 1310923-28-4 ((S)-1-(2-Fluorophenyl)propan-1-amine hydrochloride)

• Product Name: (S)-1-(2-Fluorophenyl)propan-1-amine hydrochloride
• CAS No: 1310923-28-4
• MF: C₉H₁₃ClFN
• MW: 189.6576
• MDL: MFCD12757044
• CID: 2094557
• PubChem ID: 53484714
• Update Time: 2025-05-21

(S)-1-(2-Fluorophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2-Fluorophenyl)propan-1-amine hydrochloride
• (S)-1-(2-Fluorophenyl)propan-1-amine HCl
• (1S)-1-(2-fluorophenyl)propan-1-amine;hydrochloride
• s10041
• A888592
• (1S)-1-(2-Fluorophenyl)propan-1-amine--hydrogen chloride (1/1)
• Benzenemethanamine, alpha-ethyl-2-fluoro-, hydrochloride (1:1), (alphaS)-

• MDL： MFCD12757044
• Inchi： 1S/C9H12FN.ClH/c1-2-9(11)7-5-3-4-6-8(7)10;/h3-6,9H,2,11H2,1H3;1H/t9-;/m0./s1
• InChI Key： VVIJOOJNOZEOGM-FVGYRXGTSA-N
• SMILES： Cl[H].FC1=C([H])C([H])=C([H])C([H])=C1[C@]([H])(C([H])([H])C([H])([H])[H])N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on (S)-1-(2-Fluorophenyl)propan-1-amine hydrochloride

Comprehensive Overview of (S)-1-(2-Fluorophenyl)propan-1-amine hydrochloride (CAS No. 1310923-28-4)

(S)-1-(2-Fluorophenyl)propan-1-amine hydrochloride (CAS No. 1310923-28-4) is a chiral organic compound with significant relevance in pharmaceutical research and development. This compound, characterized by its fluorophenyl moiety and amine hydrochloride functional group, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The (S)-enantiomer configuration is particularly noteworthy, as it often exhibits distinct biological activity compared to its (R)-counterpart, making it a focal point for stereoselective synthesis studies.

In recent years, the demand for fluorinated compounds like (S)-1-(2-Fluorophenyl)propan-1-amine hydrochloride has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring the role of fluorine substitution in improving drug-like properties, a trend reflected in the growing number of publications and patents. The compound's CAS number 1310923-28-4 serves as a unique identifier, facilitating precise tracking in regulatory and scientific databases.

The synthesis of (S)-1-(2-Fluorophenyl)propan-1-amine hydrochloride typically involves asymmetric reduction or resolution techniques to achieve high enantiomeric purity. This aligns with the pharmaceutical industry's emphasis on chiral drugs, which account for a substantial portion of newly approved therapeutics. Analytical methods such as HPLC and NMR are routinely employed to verify the compound's structural integrity and purity, ensuring compliance with rigorous quality standards.

From a therapeutic perspective, derivatives of 1-(2-Fluorophenyl)propan-1-amine have shown promise in various preclinical studies. While specific applications of CAS 1310923-28-4 remain proprietary in many cases, the structural motif is frequently associated with CNS-targeting molecules. This has led to increased interest from neuroscientists and pharmacologists investigating novel treatments for neurological conditions, a hot topic in contemporary biomedical research.

The physicochemical properties of (S)-1-(2-Fluorophenyl)propan-1-amine hydrochloride contribute to its research utility. The hydrochloride salt form enhances solubility, a critical factor in formulation development. Additionally, the fluorine atom at the ortho position of the phenyl ring influences the compound's electronic distribution and conformational preferences, which can significantly impact receptor binding interactions. These characteristics make it a valuable building block in structure-activity relationship (SAR) studies.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize fluorinated amines like 1310923-28-4. This includes catalytic asymmetric methods and flow chemistry approaches that reduce waste and improve energy efficiency. Such innovations address growing concerns about the environmental impact of pharmaceutical manufacturing while maintaining the high purity requirements for research-grade compounds.

Quality control of (S)-1-(2-Fluorophenyl)propan-1-amine hydrochloride involves stringent characterization protocols. The compound's melting point, optical rotation, and spectroscopic fingerprints serve as critical quality attributes. Suppliers typically provide comprehensive analytical data sheets with each batch, enabling researchers to verify the material's suitability for their specific applications. This transparency is particularly important for compounds used in high-throughput screening campaigns.

The commercial availability of CAS 1310923-28-4 through specialty chemical suppliers has facilitated its adoption across academic and industrial laboratories. Pricing and packaging options vary depending on quantity and purity requirements, with many vendors offering custom synthesis services for labeled or modified versions of the compound. This flexibility supports diverse research needs while maintaining supply chain reliability.

Looking ahead, the scientific community anticipates continued interest in (S)-1-(2-Fluorophenyl)propan-1-amine hydrochloride and related structures. As computational chemistry tools become more sophisticated, virtual screening of fluorinated compound libraries may reveal new therapeutic opportunities for this molecular scaffold. Furthermore, advances in cryo-EM and X-ray crystallography could provide atomic-level insights into how such compounds interact with biological targets, driving rational drug design efforts.

For researchers working with 1310923-28-4, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous under standard laboratory conditions, best practices recommend storage in airtight containers under controlled temperature conditions. Material safety data sheets (MSDS) provide detailed guidance on appropriate personal protective equipment and handling procedures for this and similar research chemicals.

The patent landscape surrounding (S)-1-(2-Fluorophenyl)propan-1-amine hydrochloride reflects its potential value in drug development. Several applications claim derivatives of this core structure for various indications, though specific details often remain confidential during early-stage research. This intellectual property activity underscores the compound's significance as a starting point for medicinal chemistry optimization programs.

In analytical applications, CAS 1310923-28-4 may serve as a reference standard or chromatographic marker. Its well-defined properties make it suitable for method development in chiral separation techniques, an area of increasing importance given regulatory requirements for enantiomerically pure pharmaceuticals. Laboratories frequently employ this compound to validate analytical procedures before applying them to more complex samples.

The global market for fluorinated pharmaceutical intermediates continues to expand, with (S)-1-(2-Fluorophenyl)propan-1-amine hydrochloride representing a notable example. Market analysts project sustained growth in this sector, driven by the ongoing need for structurally diverse compounds in drug discovery pipelines. This trend aligns with broader pharmaceutical industry investments in targeted therapies and precision medicine approaches.

Academic interest in 1310923-28-4 extends beyond immediate pharmaceutical applications. The compound's structural features make it an interesting subject for fundamental studies in molecular recognition and supramolecular chemistry. Researchers have investigated its potential as a building block for functional materials or as a ligand in catalytic systems, demonstrating the versatility of this chemical scaffold across multiple disciplines.

As regulatory requirements for drug development become more stringent, the importance of well-characterized compounds like (S)-1-(2-Fluorophenyl)propan-1-amine hydrochloride increases. The availability of reliable synthetic methods and analytical standards for CAS 1310923-28-4 supports compliance with good laboratory practice (GLP) and good manufacturing practice (GMP) guidelines. This infrastructure is critical for translating basic research findings into clinically relevant applications.

In summary, (S)-1-(2-Fluorophenyl)propan-1-amine hydrochloride (CAS No. 1310923-28-4) represents a valuable tool for modern chemical and pharmaceutical research. Its unique combination of fluorine substitution, chiral center, and amine functionality makes it particularly useful for investigating structure-activity relationships and developing new therapeutic agents. As scientific understanding of fluorinated compounds deepens, this molecule will likely continue to play an important role in advancing both fundamental knowledge and applied research across multiple fields.